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Compound of Interest

Compound Name: GSK8175

Cat. No.: B15563726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, synthesis,

and mechanism of action of GSK8175, a potent non-nucleoside inhibitor of the hepatitis C virus

(HCV) NS5B polymerase. The information is intended for researchers, scientists, and

professionals involved in drug discovery and development.

Chemical Structure and Properties
GSK8175 is a complex heterocyclic molecule containing a benzoxaborole moiety. Its chemical

and physical properties are summarized in the table below.
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Property Value

IUPAC Name

6-[(7-chloro-1-hydroxy-3H-2,1-benzoxaborol-5-

yl)-methylsulfonylamino]-5-cyclopropyl-2-(4-

fluorophenyl)-N-methyl-1-benzofuran-3-

carboxamide

Molecular Formula C27H23BClFN2O6S

Molecular Weight 568.8 g/mol

Canonical SMILES

B1(C2=C(CO1)C=C(C=C2Cl)N(C3=C(C=C4C(=

C3)OC(=C4C(=O)NC)C5=CC=C(C=C5)F)C6CC

6)S(=O)(=O)C)O

PubChem CID 71494937

Click to download full resolution via product page

Caption: Convergent synthetic approach for GSK8175.

Mechanism of Action: Inhibition of HCV NS5B
Polymerase
GSK8175 is a direct-acting antiviral agent that specifically targets the hepatitis C virus

nonstructural protein 5B (NS5B). [1]NS5B is an RNA-dependent RNA polymerase, an enzyme

essential for the replication of the viral RNA genome. [2][3] GSK8175 functions as a non-

nucleoside inhibitor (NNI). [2]Unlike nucleoside inhibitors that mimic natural substrates and get

incorporated into the growing RNA chain to cause termination, NNIs like GSK8175 bind to an

allosteric site on the NS5B enzyme. [3]An X-ray co-crystal structure of GSK8175 bound to the

NS5B protein from genotype 1a revealed that it binds to a distinct allosteric site located in the

"thumb" domain of the polymerase. [4]This binding event induces a conformational change in

the enzyme, rendering it inactive and thereby halting viral RNA replication. [3] The following

diagram illustrates the role of NS5B in the HCV replication cycle and its inhibition by GSK8175.
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Caption: Inhibition of HCV NS5B polymerase by GSK8175.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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